![molecular formula C22H20ClFN4O3S B2882492 N-(3-(1H-imidazol-1-yl)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride CAS No. 1215453-99-8](/img/structure/B2882492.png)
N-(3-(1H-imidazol-1-yl)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride
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Description
N-(3-(1H-imidazol-1-yl)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H20ClFN4O3S and its molecular weight is 474.94. The purity is usually 95%.
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Scientific Research Applications
Electron Delocalization in N-Heterocyclic Carbenes
Research on the stability and structure of N-heterocyclic carbenes (NHCs) with electron delocalization features compounds that share structural motifs with the specified compound. These studies have implications for understanding reactivity and designing new catalysts (Hobbs et al., 2010).
Antimicrobial Activity
Studies have identified compounds with antimicrobial properties, such as those targeting fungal infections like Candida, by utilizing the imidazole ring, a feature present in the compound of interest. This suggests potential research applications in developing new antimicrobial agents (Silvestri et al., 2004).
Anti-Cancer Activity
Compounds with structural similarities have shown anti-cancer activities, particularly against lung cancer. This indicates a potential research avenue for the specified compound in cancer therapy (Hammam et al., 2005).
Synthesis of Polynuclear Heterocycles
Research on synthesizing polynuclear heterocycles, including imidazoles and imidazolidines, highlights the chemical versatility and potential for creating complex molecules with various biological activities. This area of research could encompass the synthesis and application of the compound (Alkhader et al., 1979).
Sensor Applications
Studies on sensors based on imidazo[2,1-b]thiazole for recognizing In3+ and Zn2+ ions illustrate the potential application of similar compounds in sensing technologies. The structural elements of the specified compound could be explored for designing new sensors (Xu et al., 2020).
properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN4O3S.ClH/c23-16-3-1-4-19-20(16)25-22(31-19)27(9-2-8-26-10-7-24-14-26)21(28)15-5-6-17-18(13-15)30-12-11-29-17;/h1,3-7,10,13-14H,2,8-9,11-12H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOSVIZFXBNMXAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)N(CCCN3C=CN=C3)C4=NC5=C(C=CC=C5S4)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClFN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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